![molecular formula C10H23N5 B1141557 Poly(iminocarbonimidoyliminocarbonimidoylimino-1,6-hexanediyl) hydrochloride CAS No. 32289-58-0](/img/structure/B1141557.png)
Poly(iminocarbonimidoyliminocarbonimidoylimino-1,6-hexanediyl) hydrochloride
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Overview
Description
Poly(iminocarbonimidoyliminocarbonimidoylimino-1,6-hexanediyl) hydrochloride, also known as polyiminocarbonimidoyliminocarbonimidoylimino hexanediyl chloride or PICHC, is an organic compound with a unique structure. It is an amphiphilic polymer that consists of six carbon atoms, two nitrogen atoms, and two chlorine atoms. PICHC is a versatile material and has been used in a variety of applications, including drug delivery, tissue engineering, and biocompatibility.
Scientific Research Applications
Purification of Xanthan Gum : PHMBH+Cl− reacts with acidic polysaccharides to form insoluble salts, which has been used in the purification of xanthan gum from fermentation broths. This method allows for the recovery of xanthan in purified form (Kennedy et al., 1981).
Biomedical Applications : Poly(iminocarbonates) based on diphenols like hydroquinone or Bisphenol A have been synthesized and show potential as biomaterials. These materials degrade under physiological conditions and have been used for controlled drug release, showing no inflammatory response after implantation in animals (Kohn & Langer, 1986).
Bone Biocompatibility : Poly(anhydride-co-imides) containing pyromellitylimidoalanine have been studied for applications involving bone. These compounds show non-cytotoxicity and preserve osteoblast phenotype, indicating their potential as biomaterials for orthopedic applications (Attawia et al., 1996).
In Vivo Degradation of Polymer Matrices : The in vivo degradation characteristics of poly(anhydride-imides) were investigated, revealing insights into the degradation mechanism and potential biomedical applications of these materials (Uhrich et al., 1998).
Synthesis of Soluble Polycarbonate Urethane Elastomers : These elastomers, synthesized from poly(1,6-hexanediol)carbonate diols, have shown potential in biomedical applications due to their mechanical properties and biocompatibility (Zhu et al., 2016).
Hydrolytic Stability of Polyurethane and Poly(urethane–urea) Elastomers : Studies on the hydrolytic stability of these elastomers indicate their suitability for medical applications, particularly due to their resistance to hydrolysis (Kozakiewicz et al., 2010).
Enzymatic Synthesis of Polymers : Controlled enzymatic synthesis of poly(hexamethylene carbonate) with potential applications in biodegradable materials has been reported (Jiang et al., 2007).
Mechanism of Action
Mode of Action
It’s worth noting that similar compounds with biguanide structures are known for their antimicrobial properties . They typically work by disrupting the cell membranes of microorganisms .
Result of Action
Similar compounds with biguanide structures are known for their broad-spectrum antimicrobial activity against bacteria, fungi, and viruses .
properties
IUPAC Name |
N'-[6-[(N'-methylcarbamimidoyl)amino]hexyl]ethanimidamide |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H23N5/c1-9(11)14-7-5-3-4-6-8-15-10(12)13-2/h3-8H2,1-2H3,(H2,11,14)(H3,12,13,15) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SAGIGHPRUJPLKX-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=NCCCCCCNC(=NC)N)N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H23N5 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
213.32 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
32289-58-0 |
Source
|
Record name | Poly(iminocarbonimidoyliminocarbonimidoylimino-1,6-hexanediyl), hydrochloride (1:?) | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.115.789 | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Record name | Poly(iminoimidocarbonyliminoimidocarbonyliminohexamethylene),hydrochloride (8CI) | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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